4-Amino-N-methylphthalimide
Cat. No. B160938
Key on ui cas rn:
2307-00-8
M. Wt: 176.17 g/mol
InChI Key: KMEBUNSLFRQSEM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06087480
Procedure details
0.005 g of ammonium vanadate and 2.5 g 1% by weight of titanium dioxide extrudate containing metallic palladium and having a particle size of 3 mm (from Johnson Matthey) are added to a suspension consisting of 250 ml of water and 10.3 g of 4-nitro-N-methylphthalimide. After displacing the air with nitrogen, the latter is replaced by hydrogen at atmospheric pressure and the suspension is stirred at 63° C. for 75 hours. During this time, 104% of the theoretical amount of hydrogen, based on the 4-nitro-N-methylphthalimide, is absorbed. The resulting suspension is then sieved through a sieve having a mesh width of 1 mm. The material remaining on the sieve is washed with 50 ml of water and the combined aqueous phases are then filtered through a paper filter and washed with 50 ml of water. Drying at 80° C. under reduced pressure (125 mbar) gives 8.3 g (94%) of 4-amino-N-methylphthalimide. The purity determined by high pressure liquid chromatography is 98%.
Yield
94%
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:5]=[C:6]2[C:11](=[O:12])[N:10]([CH3:13])[C:8](=[O:9])[C:7]2=[CH:14][CH:15]=1)([O-])=O.[H][H]>N.O[V](=O)=O.[O-2].[O-2].[Ti+4].[Pd].O>[NH2:1][C:4]1[CH:5]=[C:6]2[C:11](=[O:12])[N:10]([CH3:13])[C:8](=[O:9])[C:7]2=[CH:14][CH:15]=1 |f:2.3,4.5.6|
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Inputs
Step One
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Name
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Quantity
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10.3 g
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Type
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reactant
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Smiles
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[N+](=O)([O-])C=1C=C2C(C(=O)N(C2=O)C)=CC1
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[N+](=O)([O-])C=1C=C2C(C(=O)N(C2=O)C)=CC1
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Step Five
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Name
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Quantity
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0.005 g
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Type
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catalyst
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Smiles
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N.O[V](=O)=O
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Name
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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[O-2].[O-2].[Ti+4]
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Name
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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[Pd]
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Step Six
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Name
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Quantity
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250 mL
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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63 °C
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Stirring
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Type
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CUSTOM
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Details
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the suspension is stirred at 63° C. for 75 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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are added to a suspension
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CUSTOM
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Type
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CUSTOM
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Details
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is absorbed
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FILTRATION
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Type
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FILTRATION
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Details
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The resulting suspension is then sieved through a sieve
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WASH
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Type
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WASH
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Details
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is washed with 50 ml of water
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FILTRATION
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Type
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FILTRATION
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Details
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the combined aqueous phases are then filtered through a paper
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FILTRATION
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Type
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FILTRATION
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Details
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filter
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WASH
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Type
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WASH
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Details
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washed with 50 ml of water
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CUSTOM
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Type
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CUSTOM
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Details
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Drying at 80° C. under reduced pressure (125 mbar)
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Outcomes
Product
Details
Reaction Time |
75 h |
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Name
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Type
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product
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Smiles
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NC=1C=C2C(C(=O)N(C2=O)C)=CC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 8.3 g | |
| YIELD: PERCENTYIELD | 94% | |
| YIELD: CALCULATEDPERCENTYIELD | 94.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
